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Abstract

This technical guide provides a detailed overview of the chemical and physical properties of 4-
Butoxy-3-methoxybenzaldehyde, a derivative of vanillin. It includes a compilation of its
known physicochemical characteristics, spectroscopic data, and a detailed experimental
protocol for its synthesis via the Williamson ether synthesis. Furthermore, this guide explores
the potential biological activities of 4-Butoxy-3-methoxybenzaldehyde, drawing from the well-
documented pharmacological effects of its parent compound, vanillin. The information is
presented to support research and development activities in the fields of medicinal chemistry,
pharmacology, and material science.

Chemical and Physical Properties

4-Butoxy-3-methoxybenzaldehyde, also known as vanillin butyl ether, is an organic
compound with the chemical formula C12H1603.[1] It is a derivative of vanillin where the
hydroxyl group has been replaced by a butoxy group. While extensive experimental data for
this specific compound is not readily available in public literature, its properties can be
estimated based on its structure and data from closely related compounds.

Table 1: Physicochemical Properties of 4-Butoxy-3-methoxybenzaldehyde
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Property Value Source
Molecular Formula C12H1603 [1]
Molecular Weight 208.25 g/mol [1]
4-butoxy-3-
IUPAC Name [1]
methoxybenzaldehyde
CAS Number 51301-87-2 [1]
Computed XLogP3 2.5 [1]
Computed Topological Polar
P POl 35.5 A2 [1]
Surface Area
Computed Rotatable Bond
5 [1]
Count
) o ) Inferred from similar
Physical State Oily liquid (predicted)
compounds
Table 2: Spectroscopic Data References
Spectrum Type Source Information
B3C NMR SpectraBase
Mass Spectrometry (GC-MS) NIST Mass Spectrometry Data Center

SpectraBase (Technique: CAPILLARY CELL:

Infrared (FTIR) NEAT)

Experimental Protocols

Synthesis of 4-Butoxy-3-methoxybenzaldehyde via
Williamson Ether Synthesis

The synthesis of 4-Butoxy-3-methoxybenzaldehyde is commonly achieved through the
Williamson ether synthesis, which involves the alkylation of the hydroxyl group of vanillin with a
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butyl halide. The following protocol is a generalized procedure based on the synthesis of similar

alkoxybenzaldehyde derivatives.

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)
1-Bromobutane (or other butyl halide)

Potassium Carbonate (K2CO3)

Butan-2-one (or other suitable solvent like acetone or DMF)
Diethyl ether

Dichloromethane

Procedure:

Dissolve vanillin in butan-2-one in a round-bottom flask equipped with a magnetic stirrer and
a reflux condenser.

Add potassium carbonate to the solution. The mixture is typically heated (e.g., to 60°C) and
stirred for a period to activate the phenoxide.

Add 1-bromobutane to the reaction mixture.

The reaction mixture is then heated to reflux for several hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, the mixture is cooled to room temperature.
The product is extracted with diethyl ether.

The organic layer is washed, dried over an anhydrous salt (e.g., sodium sulfate), and the
solvent is removed under reduced pressure.
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e The crude product can be further purified by crystallization from a suitable solvent such as
dichloromethane to yield 4-Butoxy-3-methoxybenzaldehyde.

This protocol is adapted from the synthesis of 4-hexyloxy-3-methoxybenzaldehyde and may
require optimization for the synthesis of the title compound.[2] A Russian patent describes a
method for producing vanillyl butyl ether using n-butanol, vanillin, and a palladium catalyst
under hydrogen pressure, suggesting an alternative reductive etherification approach.[3]

Reactants

Butan-2-one
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Potassium Bromide
Réaction Conditions Potassium Bicarbonate

Potassium Carbonate

Heating (Reflux) —®> Stirring *
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Williamson Ether Synthesis of 4-Butoxy-3-methoxybenzaldehyde.

Potential Biological Activities and Signaling
Pathways
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While specific studies on the biological activity of 4-Butoxy-3-methoxybenzaldehyde are
limited, the extensive research on its parent compound, vanillin, provides a strong basis for
predicting its potential pharmacological effects. Vanillin is known to possess a wide range of
biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.[4]
[5][6] The butoxy modification may influence the lipophilicity and bioavailability of the molecule,
potentially altering its potency and spectrum of activity.

Potential Anti-Inflammatory Effects

Vanillin has been shown to exert anti-inflammatory effects by modulating key signaling
pathways. For instance, it can suppress the activation of NF-kB and downregulate the
expression of pro-inflammatory cytokines.[4] It is plausible that 4-Butoxy-3-
methoxybenzaldehyde could retain or even enhance these properties due to increased cell
membrane permeability.

Potential Anti-Cancer Activity

The anti-cancer properties of vanillin have been attributed to its ability to interfere with signaling
pathways crucial for cancer cell proliferation and survival, such as the MAPK pathway.[4]
Derivatives of vanillin have been investigated for their anti-proliferative effects on various
cancer cell lines.[2]

Potential Neuroprotective Effects

Vanillin has demonstrated neuroprotective effects in various models, potentially through its
antioxidant properties and its ability to modulate pathways involved in neuronal cell death.[5]
The structural similarity of 4-Butoxy-3-methoxybenzaldehyde suggests it may also exhibit
neuroprotective activities.
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Potential Biological Pathways Modulated by 4-Butoxy-3-methoxybenzaldehyde.

Safety and Handling

Based on GHS classifications for 4-Butoxy-3-methoxybenzaldehyde, the compound may
cause an allergic skin reaction and serious eye irritation.[1] Standard laboratory safety
protocols should be followed when handling this chemical, including the use of personal

protective equipment such as gloves and safety glasses.

Conclusion

4-Butoxy-3-methoxybenzaldehyde is a vanillin derivative with potential applications in various
fields, including flavor and fragrance, and as a scaffold in medicinal chemistry. While
experimental data on its physical properties are scarce, its synthesis is achievable through
established methods like the Williamson ether synthesis. The known biological activities of
vanillin suggest that 4-Butoxy-3-methoxybenzaldehyde may possess valuable
pharmacological properties, warranting further investigation into its specific effects on biological
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pathways. This guide provides a foundational resource for researchers interested in exploring
the chemical and biological landscape of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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